Cas no 1805681-55-3 (1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one)
1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one
-
- Inchi: 1S/C10H8BrClF2O2/c11-5-7(15)3-6-1-2-8(4-9(6)12)16-10(13)14/h1-2,4,10H,3,5H2
- InChI Key: HOEQBXSKRKIUAS-UHFFFAOYSA-N
- SMILES: BrCC(CC1C=CC(=CC=1Cl)OC(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 241
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3
1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013025152-250mg |
1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one |
1805681-55-3 | 97% | 250mg |
480.00 USD | 2021-06-24 | |
| Alichem | A013025152-500mg |
1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one |
1805681-55-3 | 97% | 500mg |
823.15 USD | 2021-06-24 | |
| Alichem | A013025152-1g |
1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one |
1805681-55-3 | 97% | 1g |
1,460.20 USD | 2021-06-24 |
1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one
Introduction to 1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1805681-55-3)
1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one, with the CAS number 1805681-55-3, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromo group, a chloro-substituted phenyl ring, and a difluoromethoxy moiety. These functional groups contribute to its diverse chemical reactivity and potential biological activities.
The synthesis of 1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one typically involves a series of well-defined chemical reactions. One common approach is the nucleophilic substitution of a bromoalkyl ketone with a substituted phenol, followed by the introduction of the difluoromethoxy group through a suitable fluorination reagent. The detailed synthetic pathway and optimization of reaction conditions are crucial for achieving high yields and purity, which are essential for both research and industrial applications.
In recent years, 1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one has been explored for its potential as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its versatile reactivity makes it an attractive building block for the development of novel compounds with diverse biological activities. For instance, compounds derived from this intermediate have shown promising results in the treatment of neurological disorders, cancer, and inflammatory diseases.
One notable area of research involves the use of 1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one in the development of inhibitors for specific enzymes involved in disease pathways. For example, studies have demonstrated that derivatives of this compound can effectively inhibit kinases, which are key targets in cancer therapy. The ability to modulate these enzymes selectively can lead to more effective and less toxic therapeutic agents.
The pharmacological properties of 1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one and its derivatives have also been investigated in preclinical models. In vitro assays have shown that these compounds exhibit potent antiproliferative effects on various cancer cell lines, including those resistant to conventional treatments. Additionally, in vivo studies using animal models have provided further evidence of their efficacy and safety profiles.
Beyond its applications in medicinal chemistry, 1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one has also found use in materials science and other advanced technologies. Its unique electronic properties make it suitable for the development of functional materials with applications in electronics, sensors, and energy storage devices. Researchers are continuously exploring new ways to leverage these properties to create innovative solutions across multiple industries.
The environmental impact of chemicals like 1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one is an important consideration in their development and use. Studies have been conducted to assess their biodegradability, toxicity, and potential ecological effects. These assessments help ensure that the compound can be used safely while minimizing any adverse environmental impacts.
In conclusion, 1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1805681-55-3) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structural features and chemical reactivity make it an important intermediate in the synthesis of novel pharmaceuticals and functional materials. Ongoing research continues to uncover new possibilities for its use, contributing to advancements in fields such as medicinal chemistry, materials science, and environmental science.
1805681-55-3 (1-Bromo-3-(2-chloro-4-(difluoromethoxy)phenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)